Cas no 131-76-0 (Benzofuran-2,3-dicarboxylic acid)

• Product Name: Benzofuran-2,3-dicarboxylic acid
• CAS No: 131-76-0
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 82005
• PubChem ID: 589497
• Update Time: 2025-05-21

Benzofuran-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzofuran-2,3-dicarboxylic acid
• 2,3-BENZOFURANDICARBOXYLIC ACID
• 1-Benzofuran-2,3-dicarboxylic acid
• Benzofuran-2,3-dicarbonsaeure
• Benzofuran-dicarbonsaeure-(2.3)
• 1-Benzofuran-2,3-dicarboxylic acid 97%
• Benzo[b]furan-2,3-dicarboxylic acid, 97%
• CS-0337920
• 131-76-0
• DTXSID10343399
• 2,3-Benzofurandicarboxylic acid, 97%
• 2,3-Benzofurandicarboxylicacid
• 1-Benzofuran-2,3-dicarboxylic acid #
• Benzofuran-2,3-dicarboxylicacid
• TS-00366
• AN-829/42535951
• SCHEMBL1520307
• J-006048
• AKOS015908775
• 2,3-benzofurandicarboxylic

• MDL： MFCD05863264
• Inchi： 1S/C10H6O5/c11-9(12)7-5-3-1-2-4-6(5)15-8(7)10(13)14/h1-4H,(H,11,12)(H,13,14)
• InChI Key： FAEMVAVNTRSKEZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.02200
• Monoisotopic Mass: 206.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.568
• Melting Point: 255-259 °C(lit.)
• Boiling Point: 431.1°Cat760mmHg
• Flash Point: 214.5°C
• Refractive Index: 1.69
• PSA: 87.74000
• LogP: 1.82920

Benzofuran-2,3-dicarboxylic acid Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on Benzofuran-2,3-dicarboxylic acid

Benzofuran-2,3-dicarboxylic Acid: A Comprehensive Overview

Benzofuran-2,3-dicarboxylic acid, also known by its CAS number 131-76-0, is a versatile compound with a unique structure and a wide range of applications. This compound belongs to the class of aromatic dicarboxylic acids, which are characterized by the presence of two carboxylic acid groups attached to an aromatic ring. The benzofuran moiety in Benzofuran-2,3-dicarboxylic acid contributes to its distinct chemical properties and reactivity.

The molecular structure of Benzofuran-2,3-dicarboxylic acid consists of a benzene ring fused with a furan ring, with two carboxylic acid groups located at the 2 and 3 positions of the fused system. This arrangement imparts both electron-withdrawing and conjugation effects, making it a valuable component in various chemical reactions and material syntheses. Recent studies have highlighted its potential in the development of advanced materials, including organic semiconductors and high-performance polymers.

One of the most significant applications of Benzofuran-2,3-dicarboxylic acid lies in its use as a precursor for the synthesis of polyimides. Polyimides are high-performance polymers known for their excellent thermal stability, mechanical strength, and electrical properties. By incorporating Benzofuran-2,3-dicarboxylic acid into polyimide structures, researchers have been able to achieve enhanced flexibility and processability without compromising on thermal or mechanical performance. These advancements have opened new avenues for the use of polyimides in aerospace, electronics, and automotive industries.

In addition to its role in polymer chemistry, Benzofuran-2,3-dicarboxylic acid has also gained attention in the field of drug discovery. Its ability to form stable metal complexes has led to investigations into its potential as a ligand in metallopharmaceuticals. Recent studies have demonstrated that certain metal complexes derived from Benzofuran-2,3-dicarboxylic acid exhibit promising anti-cancer and anti-inflammatory activities. These findings underscore the importance of further research into its medicinal applications.

The synthesis of Benzofuran-2,3-dicarboxylic acid typically involves multi-step organic reactions. One common approach is the oxidation of benzofurandione derivatives followed by hydrolysis to introduce the carboxylic acid groups. Researchers have recently explored more sustainable methods for its synthesis, including catalytic hydrogenation and microwave-assisted reactions. These innovations aim to reduce production costs and minimize environmental impact while maintaining high yields.

The physical properties of Benzofuran-2,3-dicarboxylic acid make it suitable for various industrial applications. It has a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and tetrahydrofuran. Its solubility characteristics are particularly advantageous in solution-based chemical processes, including chromatography and electrophoresis.

In recent years, there has been growing interest in the use of Benzofuran-2,3-dicarboxylic acid as a building block for supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for constructing self-assembled nanostructures. Applications in this area include the development of stimuli-responsive materials and molecular sensors.

The environmental impact of Benzofuran-2,3-dicarboxylic acid has also been a topic of research interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Efforts are underway to develop eco-friendly degradation pathways for this compound to minimize its environmental footprint.

In conclusion, Benzofuran-2,3-dicarboxylic acid, with its unique chemical structure and diverse applications across multiple disciplines, continues to be a focal point for scientific research. From polymer chemistry to drug discovery and supramolecular assembly, this compound offers immense potential for innovation. As researchers uncover new properties and applications for this versatile molecule, it is poised to play an increasingly important role in both academic and industrial settings.